Cas no 691858-12-5 (4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide
• CAS No: 691858-12-5
• MDL: MFCD03102458
• CID: 4657081
• Update Time: 2025-10-31

4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide

• MDL： MFCD03102458

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide (CAS No. 691858-12-5)

4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide, with the CAS number 691858-12-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrrole ring, a cyclohexylcarbonyl group, and a pyridinylmethyl moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted drug discovery.

The compound's IUPAC name reflects its complex architecture, which includes a carboxamide linkage and a pyridine derivative. Such structural features are often associated with enhanced bioavailability and binding affinity, key factors in modern drug design. Recent studies have explored its interactions with enzymatic targets, particularly in the context of inflammatory pathways and metabolic disorders, topics highly searched in academic and medical communities.

In the realm of medicinal chemistry, 691858-12-5 is frequently discussed alongside small molecule therapeutics and structure-activity relationships (SAR). Its synthetic route often involves multi-step organic reactions, including amide coupling and cyclohexyl ketone incorporation, which are critical for achieving high purity and yield. These aspects are frequently queried in chemical databases and patent literature, highlighting its relevance in industrial and academic settings.

From an SEO perspective, users often search for "4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide uses" or "CAS 691858-12-5 suppliers," reflecting commercial and research-driven interests. The compound's potential role in cancer research and neurodegenerative diseases also aligns with trending health topics, further boosting its online visibility. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, another common search theme among chemists.

Environmental and toxicological profiles of 691858-12-5 are less documented, prompting frequent queries about its safety data sheets (SDS) and handling precautions. While not classified as hazardous, proper lab protocols are advised due to its organic nature. The compound's storage conditions (e.g., temperature-sensitive stability) are also a point of interest for long-term research applications.

In summary, 4-(Cyclohexylcarbonyl)-N-(4-pyridinylmethyl)-1H-pyrrole-2-carboxamide represents a compelling case study in drug development and chemical innovation. Its structural complexity and therapeutic potential continue to inspire both scientific publications and industrial collaborations, ensuring its prominence in future research endeavors.